5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-9-3-5-11(13(16)7-9)10-4-2-8(15)6-12(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: FSYHQUQCIAANIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=C(C=C2)F)C(=O)O)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID60681298
• Molecular Weight: 264.22 g/mol
• CAS RN: 1178061-38-5

Description

5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, or 5-Fluoro-2-FMPB, is a versatile compound used in a variety of scientific research applications. It is a white crystalline powder with a molecular formula of C9H7FO3 and a molecular weight of 188.13 g/mol. 5-Fluoro-2-FMPB has a melting point of 145-147°C and a boiling point of 205-206°C. It is insoluble in water, but soluble in ethanol, acetone, and ethyl acetate.

Scientific Research Applications

5-Fluoro-2-FMPB is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it is an effective catalyst for a range of reactions. In addition, it is used as a fluorescent label in biochemical and physiological studies, as it can be used to detect and quantify molecules in solution. 5-Fluoro-2-FMPB is also used in studies of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions.

Mechanism of Action

5-Fluoro-2-FMPB acts as an inhibitor of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. It also acts as a competitive inhibitor of aldehyde oxidase, an enzyme involved in the metabolism of aldehydes and ketones. In addition, 5-Fluoro-2-FMPB has been shown to inhibit the activity of several other enzymes, including xanthine oxidase, aldehyde dehydrogenase, and peroxidases.
Biochemical and Physiological Effects
5-Fluoro-2-FMPB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, it has been shown to inhibit the activity of aldehyde oxidase, an enzyme involved in the metabolism of aldehydes and ketones. It has also been shown to inhibit the activity of xanthine oxidase, aldehyde dehydrogenase, and peroxidases.

Advantages and Limitations for Lab Experiments

The use of 5-Fluoro-2-FMPB in lab experiments has several advantages. It is a versatile compound that can be used in a variety of scientific research applications. In addition, it is relatively easy to synthesize, and it can be used as a fluorescent label in biochemical and physiological studies. However, there are some limitations to its use. It is insoluble in water, so it must be used in a solvent such as ethanol, acetone, or ethyl acetate. In addition, it is a potent inhibitor of several enzymes, so care must be taken to avoid inhibition of the desired enzyme.

Future Directions

There are a number of potential future directions for the use of 5-Fluoro-2-FMPB. It could be used in the development of new drugs, as it has been shown to inhibit the activity of several enzymes involved in drug metabolism. In addition, it could be used in the development of fluorescent labels for use in biochemical and physiological studies. It could also be used in the development of new catalysts for organic synthesis. Finally, it could be used in the development of new analytical techniques, such as mass spectrometry, for the detection and quantification of molecules in solution.

Synthesis Methods

5-Fluoro-2-FMPB is synthesized by a multi-step process that begins with the reaction of 2-fluoro-4-methoxyphenylmagnesium bromide and benzoic acid. This reaction is followed by the addition of sulfuric acid, which yields 5-fluoro-2-FMPB as the end product.